Cas no 651734-59-7 (Benzoic acid, 2-fluoro-3,5-dimethoxy-)

• Product Name: Benzoic acid, 2-fluoro-3,5-dimethoxy-
• CAS No: 651734-59-7
• MF: C₉H₉FO₄
• MW: 200.163766622543
• MDL: MFCD18825991
• CID: 403799
• PubChem ID: 18444755
• Update Time: 2025-09-26

Benzoic acid, 2-fluoro-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-3,5-dimethoxy-
• 2-fluoro-3,5-dimethoxybenzoic acid
• 2-FLUORO-3,5-DIMETHOXY-BENZOIC ACID
• Benzoic acid, 2-fluoro-3,5-dimethoxy- (9CI)
• 2-fluoro-3,5-dimethoxybenzoicacid
• 651734-59-7
• AKOS027324303
• 2-Fluoro-3,5-dimethoxy Benzoic Acid
• AS-65930
• SCHEMBL4404488
• RJXGLFJDVUJJGM-UHFFFAOYSA-N
• CS-0047518
• W16586
• DTXSID10593837
• MFCD18825991
• DB-274481

• MDL： MFCD18825991
• Inchi： 1S/C9H9FO4/c1-13-5-3-6(9(11)12)8(10)7(4-5)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： RJXGLFJDVUJJGM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)O)OC)OC

Computed Properties

• Exact Mass: 200.04847
• Monoisotopic Mass: 200.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2-fluoro-3,5-dimethoxy-

Benzoic acid, 2-fluoro-3,5-dimethoxy- (CAS No. 651734-59-7): A Comprehensive Overview

Benzoic acid, 2-fluoro-3,5-dimethoxy-, identified by its Chemical Abstracts Service (CAS) number CAS No. 651734-59-7, is a fluorinated aromatic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of substituted benzoic acids, characterized by the presence of a fluorine atom at the 2-position and methoxy groups at the 3 and 5 positions. The unique structural features of Benzoic acid, 2-fluoro-3,5-dimethoxy- make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>fluorine substituent in Benzoic acid, 2-fluoro-3,5-dimethoxy- plays a crucial role in modulating the electronic properties and biological activity of the molecule. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. These attributes have made them indispensable in drug discovery and development. Recent studies have highlighted the importance of fluorine atoms in optimizing the efficacy and selectivity of pharmaceutical agents.

In the realm of pharmaceutical research, Benzoic acid, 2-fluoro-3,5-dimethoxy- has been explored as a key building block for synthesizing novel therapeutic agents. Its structural motif is frequently incorporated into molecules targeting various diseases, including cancer, inflammation, and infectious disorders. The< strong>methoxy groups further enhance the compound's versatility by allowing additional functionalization and modifications. These features make it a preferred choice for medicinal chemists seeking to develop innovative drug candidates.

One of the most compelling applications of Benzoic acid, 2-fluoro-3,5-dimethoxy- is in the development of anticancer agents. The combination of fluorine and methoxy substituents imparts unique properties that can selectively interact with cancer cell receptors and enzymes. Preliminary studies have demonstrated that derivatives of this compound exhibit promising antitumor activity by inhibiting key signaling pathways involved in cancer progression. These findings have spurred further investigation into its potential as a lead compound for new anticancer therapies.

The< strong>fluorine-containing aromatic ring in Benzoic acid, 2-fluoro-3,5-dimethoxy- also contributes to its role as an intermediate in agrochemical formulations. Fluorinated compounds are known for their improved resistance to environmental degradation and enhanced bioavailability. This makes them particularly useful in developing pesticides and herbicides that are more effective and sustainable. The< strong>methoxy groups further aid in stabilizing these compounds against metabolic breakdown, ensuring prolonged activity in agricultural settings.

In addition to its pharmaceutical and agrochemical applications, Benzoic acid, 2-fluoro-3,5-dimethoxy- has found utility in materials science. The presence of fluorine atoms can influence the electronic properties of organic semiconductors and liquid crystals used in electronic devices. Researchers have leveraged this compound to design novel materials with tailored optical and electrical characteristics. These advancements contribute to the development of more efficient displays, sensors, and other electronic components.

The synthesis of< strong>Benzoic acid, 2-fluoro-3,5-dimethoxy- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired fluorinated aromatic structure efficiently.

The< strong>CAS No. 651734-59-7 provides a unique identifier for this compound within scientific literature and regulatory databases. This standardized numbering system ensures accurate documentation and traceability throughout its lifecycle from laboratory research to commercial production. The availability of detailed chemical information under this CAS number facilitates collaboration among researchers worldwide who are studying or utilizing this compound.

Evaluation studies on< strong>Benzoic acid, 2-fluoro-3,5-dimethoxy-, including its toxicity profile and environmental impact, are ongoing to ensure safe handling practices. Regulatory agencies require comprehensive data on such compounds before they can be approved for use in pharmaceuticals or agrochemicals. These evaluations help determine appropriate exposure limits and guidelines for industrial workers handling these substances during manufacturing processes.

The future prospects for< strong>Benzoic acid, 2-fluoro-3,5-dimethoxy-, given its diverse applications across multiple industries including medicine,< strong >agriculture,and materials science appear highly promising.Researchers continue exploring new derivatives with enhanced properties through structural modifications aimed at improving therapeutic efficacy while minimizing side effects.In parallel efforts are being directed toward developing greener synthetic routes that reduce waste production without compromising quality or yield.